Cas no 943749-57-3 (6-bromo-2,4-dihydro-1H-isoquinolin-3-one)

• Product Name: 6-bromo-2,4-dihydro-1H-isoquinolin-3-one
• CAS No: 943749-57-3
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD26127257
• CID: 2662259
• PubChem ID: 59300353
• Update Time: 2024-10-25

6-bromo-2,4-dihydro-1H-isoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,4-dihydro-2H-isoquinolin-3-one
• 6-bromo-1,4-dihydroisoquinolin-3(2H)-one
• 6-Bromo-1,2-dihydroisoquinolin-3(4H)-one
• 6-bromo-2,4-dihydro-1H-isoquinolin-3-one
• SY263246
• 6-Bromo-1,4-dihydro-3(2H)-isoquinolinone
• 3(2H)-Isoquinolinone, 6-bromo-1,4-dihydro-
• 6-Bromo-1,4-dihydro-3(2H)-isoquinolinone (ACI)
• CS-0040551
• 6-bromo-1,2,3,4-tetrahydroisoquinolin-3-one
• CZALQHYWGITYHK-UHFFFAOYSA-N
• F53175
• EN300-2010259
• MFCD26127257
• SCHEMBL1852665
• AKOS023824105
• Z1813375979
• 943749-57-3
• KS-9120
• DB-207416

• MDL： MFCD26127257
• Inchi： 1S/C9H8BrNO/c10-8-2-1-6-5-11-9(12)4-7(6)3-8/h1-3H,4-5H2,(H,11,12)
• InChI Key： CZALQHYWGITYHK-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=CC=C(C=2)Br)CN1

Computed Properties

• Exact Mass: 224.97893 g/mol
• Monoisotopic Mass: 224.97893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1
• Molecular Weight: 226.07